N-[(4-methoxyphenyl)methyl]-3-phenyl-1,2-thiazole-5-carboxamide

Specification

• CAS No.: 1251672-61-3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4
• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-phenyl-1,2-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C18H16N2O2S/c1-22-15-9-7-13(8-10-15)12-19-18(21)17-11-16(20-23-17)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,19,21)
• Standard InChI Key: JYTXYAGEQQUXTM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC(=NS2)C3=CC=CC=C3

Introduction

Synthesis of Thiazoles

Thiazoles can be synthesized through various methods, including the reaction of aldehydes with thioamides or the cyclization of acyclic precursors. The synthesis of N-[(4-methoxyphenyl)methyl]-3-phenyl-1,2-thiazole-5-carboxamide would likely involve similar strategies, such as condensation reactions or cyclization processes, using appropriate starting materials like aldehydes and thioamides.

Biological Activities of Thiazoles

Thiazoles exhibit a wide range of biological activities, making them interesting candidates for pharmaceutical applications. Some thiazole derivatives have shown:

• Antimicrobial Activity: Thiazoles have been reported to exhibit antibacterial and antifungal properties, which are crucial for developing new antibiotics.

• Anti-inflammatory Activity: Certain thiazole compounds have demonstrated anti-inflammatory effects, suggesting potential use in treating inflammatory diseases.

• Anticancer Activity: Some thiazole derivatives have shown promising anticancer properties, inhibiting the growth of cancer cells.

Structural Characteristics

Thiazoles are characterized by their planar, five-membered ring structure, which includes sulfur and nitrogen atoms. The presence of substituents on the ring can significantly influence their biological activities. For N-[(4-methoxyphenyl)methyl]-3-phenyl-1,2-thiazole-5-carboxamide, the 4-methoxyphenyl and phenyl groups attached to the thiazole ring could modulate its biological properties.

Data and Research Findings

While specific data on N-[(4-methoxyphenyl)methyl]-3-phenyl-1,2-thiazole-5-carboxamide is not available, related compounds provide insights into the potential properties of thiazoles. For example, the compound 4-amino-N-(4-methoxyphenyl)-2-(methylthio)-5-thiazolecarboxamide has a molecular weight of 295.4 g/mol and is classified as an aromatic amide.